Cas no 143286-89-9 (1-Heptanone, 1-(2-hydroxy-4-methoxyphenyl)-)
143286-89-9 structure
Product Name:1-Heptanone, 1-(2-hydroxy-4-methoxyphenyl)-
CAS No:143286-89-9
MF:C14H20O3
MW:236.306804656982
CID:1316896
Update Time:2024-08-18
1-Heptanone, 1-(2-hydroxy-4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Heptanone, 1-(2-hydroxy-4-methoxyphenyl)-
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- Inchi: 1S/C14H20O3/c1-3-4-5-6-7-13(15)12-9-8-11(17-2)10-14(12)16/h8-10,16H,3-7H2,1-2H3
- InChI Key: CFJWQAOFIXOVLL-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(OC)C=C1O)(=O)CCCCCC
Computed Properties
- Exact Mass: 236.1413
Experimental Properties
- Density: 1.045±0.06 g/cm3(Predicted)
- Boiling Point: 369.4±22.0 °C(Predicted)
- PSA: 46.53
- pka: 7.65±0.35(Predicted)
1-Heptanone, 1-(2-hydroxy-4-methoxyphenyl)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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